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Compound of Interest

Compound Name: 2,3-Dibromopropy! isothiocyanate

Cat. No.: B1295461

An in-depth technical guide on the discovery and history of 2,3-Dibromopropyl
isothiocyanate is not feasible due to the extremely limited publicly available information on this
specific compound. Extensive searches have yielded minimal data, suggesting that it is not a
widely studied or commercially significant chemical. The available information is insufficient to
construct a comprehensive guide that meets the detailed requirements of researchers,
scientists, and drug development professionals.

There is a significant confusion in scientific literature and databases with a similarly named but
structurally different compound, Tris(2,3-dibromopropyl) isocyanurate (TBC), a brominated
flame retardant. This has led to a scarcity of specific data pertaining solely to 2,3-
Dibromopropyl isothiocyanate.

Limited Available Data

What little information could be found is summarized below.

Physicochemical Properties

A summary of the basic physicochemical properties of 2,3-Dibromopropyl isothiocyanate is
provided in Table 1.
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Property Value

CAS Number 51784-10-2

Molecular Formula C4H5Br2NS

Molecular Weight 258.96 g/mol

Boiling Point 271.8 £ 30.0 °C (Predicted)
Density 1.96 g/cm3

Table 1: Physicochemical Properties of 2,3-Dibromopropyl isothiocyanate. This table
summarizes the known basic chemical and physical properties of the compound.

General Information on Isothiocyanates

While specific data on 2,3-Dibromopropyl isothiocyanate is lacking, general information on
the broader class of isothiocyanates may provide some context for researchers.

Synthesis

Isothiocyanates are typically synthesized from primary amines. A common method involves the
reaction of a primary amine with carbon disulfide to form a dithiocarbamate salt, which is then
decomposed to the isothiocyanate. Another established method is the reaction of primary
amines with thiophosgene.

A general workflow for the synthesis of isothiocyanates from primary amines is depicted below.

Primary Amine (R-NH2)

Carbon Disulfide (CS2) —®| Dithiocarbamate Salt Intermediate

L

| |

Isothiocyanate (R-NCS)

Base Desulfurizing Agent
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Figure 1: General Synthesis of Isothiocyanates. This diagram illustrates a common synthetic
route to isothiocyanates starting from primary amines and carbon disulfide.

Biological Activity

Many isothiocyanates are known to possess biological activity, including nematicidal,
antimicrobial, and anticancer properties. The isothiocyanate functional group (-N=C=S) is
highly reactive and can interact with various biological macromolecules, which is believed to be
the basis for their bioactivity.

The nematicidal activity of some isothiocyanates is attributed to their ability to disrupt cellular
processes in nematodes. However, no specific studies on the nematicidal activity of 2,3-
Dibromopropyl isothiocyanate were found.

Conclusion

The discovery and history of 2,3-Dibromopropyl isothiocyanate remain obscure based on
publicly accessible information. There is a critical lack of published research on its synthesis,
experimental protocols, biological activities, and mechanisms of action. Researchers interested
in this specific compound would likely need to perform foundational research, as a
comprehensive body of literature does not appear to exist. The information provided here is
based on the very limited data available and general knowledge of the isothiocyanate class of
compounds.

 To cite this document: BenchChem. [discovery and history of 2,3-Dibromopropyl
isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295461#discovery-and-history-of-2-3-
dibromopropyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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